Cas no 3141-93-3 (Benzyl 3,4-dimethoxyphenyl ketone)
3141-93-3 structure
Product Name:Benzyl 3,4-dimethoxyphenyl ketone
CAS No:3141-93-3
MF:C16H16O3
MW:256.296444892883
MDL:MFCD00219086
CID:303998
PubChem ID:678663
Update Time:2025-04-19
Benzyl 3,4-dimethoxyphenyl ketone Chemical and Physical Properties
Names and Identifiers
-
- Benzyl 3,4-dimethoxyphenyl ketone
- 1-(3,4-Dimethoxyphenyl)-2-phenyl-1-ethanone
- 1-(3,4-dimethoxyphenyl)-2-phenylethanone
- 3',4'-DIMETHOXY-2-PHENYLACETOPHENONE
- Ethanone,1-(3,4-dimethoxyphenyl)-2-phenyl-
- 3,4-Dimethoxy-2-phenylacetophenone
- 4',5'-dimethoxydeoxybenzoin
- SMR000230287
- FT-0600544
- Maybridge3_003079
- SCHEMBL1515747
- Oprea1_344944
- BDBM46477
- PCHUBNOSEWYQAT-UHFFFAOYSA-N
- BRD-K58028664-001-07-9
- A820843
- F31372
- cid_678663
- CS-0314927
- HMS1439L21
- MLS000699529
- HMS2535E08
- 3141-93-3
- DTXSID10350422
- IDI1_014466
- 3,4-dimethoxydesoxybenzoin
- AKOS004117477
- WS-02481
- SR-01000632362-1
- 1-(3,4-dimethoxyphenyl)-2-phenyl-ethanone
- CHEMBL1301266
- AQ-917/41718245
- CCG-42356
- DB-006283
-
- MDL： MFCD00219086
- Inchi： 1S/C16H16O3/c1-18-15-9-8-13(11-16(15)19-2)14(17)10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3
- InChI Key： PCHUBNOSEWYQAT-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C=CC(=C1)C(CC1C=CC=CC=1)=O)OC
Computed Properties
- Exact Mass: 256.11000
- Monoisotopic Mass: 256.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Melting Point: 87 °C
- PSA: 35.53000
- LogP: 3.12920
Benzyl 3,4-dimethoxyphenyl ketone Security Information
- Safety Instruction： S24/25
- Safety Term：S24/25
Benzyl 3,4-dimethoxyphenyl ketone Customs Data
- HS CODE：2914509090
- Customs Data：
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzyl 3,4-dimethoxyphenyl ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB00699-1g |
1-(3,4-dimethoxyphenyl)-2-phenylethanone |
3141-93-3 | 95% | 1g |
$500 | 2023-09-07 | |
| abcr | AB167085-1 g |
3',4'-Dimethoxy-2-phenylacetophenone; . |
3141-93-3 | 1 g |
€1,338.30 | 2023-07-20 | ||
| Alichem | A019115076-1g |
1-(3,4-Dimethoxyphenyl)-2-phenylethanone |
3141-93-3 | 95% | 1g |
$483.48 | 2023-09-02 | |
| eNovation Chemicals LLC | Y0976395-1g |
1-(3,4-Dimethoxyphenyl)-2-phenylethanone |
3141-93-3 | 95% | 1g |
$200 | 2024-08-03 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB00699-5g |
1-(3,4-dimethoxyphenyl)-2-phenylethanone |
3141-93-3 | 95% | 5g |
$1500 | 2023-09-07 | |
| abcr | AB167085-1g |
3',4'-Dimethoxy-2-phenylacetophenone; . |
3141-93-3 | 1g |
€1338.30 | 2025-02-16 | ||
| 1PlusChem | 1P00CAW4-100mg |
3',4'-DIMETHOXY-2-PHENYLACETOPHENONE |
3141-93-3 | 95% | 100mg |
$44.00 | 2024-05-06 | |
| 1PlusChem | 1P00CAW4-250mg |
3',4'-DIMETHOXY-2-PHENYLACETOPHENONE |
3141-93-3 | 95% | 250mg |
$73.00 | 2024-05-06 | |
| 1PlusChem | 1P00CAW4-1g |
3',4'-DIMETHOXY-2-PHENYLACETOPHENONE |
3141-93-3 | 95% | 1g |
$194.00 | 2024-05-06 | |
| A2B Chem LLC | AF73188-100mg |
1-(3,4-Dimethoxyphenyl)-2-phenylethanone |
3141-93-3 | 95% | 100mg |
$36.00 | 2024-04-20 |
Benzyl 3,4-dimethoxyphenyl ketone Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3141-93-3 (Benzyl 3,4-dimethoxyphenyl ketone) Related Products
- 1835-14-9(1-(4-Hydroxy-3-methoxyphenyl)-1-propanone)
- 5438-67-5(1,2-bis(4-hydroxy-3-methoxyphenyl)ethanone)
- 203058-56-4(Ethanone, 1-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-)
- 1835-04-7(3,4-Dimethoxypropiophenone)
- 7356-79-8(Ethanedione,(3,4-dimethoxyphenyl)(4-hydroxy-3-methoxyphenyl)- (9CI))
- 4927-55-3(1,2-bis(3,4-dimethoxyphenyl)-ethanone)
- 5463-22-9(Bis(4-hydroxy-3-methoxyphenyl)-ethanedione)
- 205366-78-5(Ethanone, 2-(4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-)
- 554-34-7(1,2-Ethanedione,1,2-bis(3,4-dimethoxyphenyl)-)
- 89018-72-4(Ethanone, 2-(3-hydroxy-4-methoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-)
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